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Compound of Interest

Compound Name: Neryl propionate

cat. No.: B089702

An In-depth Technical Guide to the Safety and Toxicity of Neryl Propionate
For Researchers, Scientists, and Drug Development Professionals
Introduction

Neryl propionate (CAS No. 105-91-9) is a chemical ester with the molecular formula
C13H2202.[1][2][3] It is a clear, colorless liquid characterized by a sweet, fruity, and floral odor
reminiscent of jam, rose, and citrus.[1][4][5] Due to these organoleptic properties, it is utilized
as a flavoring agent in foods and as a fragrance component in perfumes, cosmetics, and other
consumer products.[5][6] Its regulatory status includes approval as a food additive by the U.S.
Food and Drug Administration (FDA) and a favorable evaluation by the Joint FAO/WHO Expert
Committee on Food Additives (JECFA), which concluded there is "no safety concern at current
levels of intake when used as a flavouring agent".[6] This guide provides a comprehensive
overview of the available safety and toxicity data for neryl propionate, focusing on key
toxicological endpoints, experimental methodologies, and metabolic pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of neryl propionate is presented
below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b089702?utm_src=pdf-interest
https://www.benchchem.com/product/b089702?utm_src=pdf-body
https://www.benchchem.com/product/b089702?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2460260.htm
https://www.bocsci.com/product/neryl-propionate-cas-105-91-9-159887.html
https://precision.fda.gov/ginas/app/ui/substances/FAS39QE02Z
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2460260.htm
https://www.thegoodscentscompany.com/data/rw1033181.html
https://www.chemicalbull.com/products/neryl-propionate
https://www.chemicalbull.com/products/neryl-propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Neryl-propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Neryl-propionate
https://www.benchchem.com/product/b089702?utm_src=pdf-body
https://www.benchchem.com/product/b089702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 105-91-9 [1][6]
Molecular Formula C13H2202 [11[2][3]
Molecular Weight 210.31 g/mol [11031[7]

Appearance Clear, colorless liquid [1112]
Fruity, floral, green, jammy,

Odor R4 J : Y [1114]
berry

Boiling Point 233 °C @ 760 mmHg [6]

Flash Point 110 °C (230 °F) TCC [4]
Very slightly soluble in water;

Solubility soluble in alcohol and [2][4][6]
dipropylene glycol.

logP (o/w) 4.635 (estimated) [4]

FEMA Number 2777 [1][2][6]

Toxicological Data Summary

The toxicological profile of neryl propionate indicates a low level of toxicity. The available data

for key endpoints are summarized in the table below.
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. . DosagelCo Reference(s
Endpoint Species Route . Result
ncentration )
Acute Oral LD50 > 5000
o Rat Oral > 5000 mg/kg [1][4]
Toxicity mg/kg
Acute Dermal ) LD50 > 5000
o Rabbit Dermal > 5000 mg/kg [1114]
Toxicity ma/kg
S 4% and 6% No irritation
Skin Irritation Human Dermal ] [4]
solutions observed
) No
Skin ] o
L Human Dermal 6% solution sensitization [4]
Sensitization
observed
NESIL of
Skin
o 5000 pg/cm?
Sensitization - - - ) [7]
(via read-
(QRA)
across)

Detailed Toxicological Endpoints
Acute Toxicity

Studies on neryl propionate show a very low potential for acute toxicity.

o Oral: The acute oral Lethal Dose 50 (LD50) in rats was determined to be greater than 5000
mg/kg.[1][4]

o Dermal: The acute dermal LD50 in rabbits also exceeded 5000 mg/kg.[1][4]

Experimental Protocol: Acute Oral Toxicity (Based on historical studies like Moreno, 1975) The
protocol for these studies, typical for the time, would have generally followed the principles of
the OECD 401 guideline. A single high dose (e.g., 5000 mg/kg) of undiluted neryl propionate
was administered by gavage to a group of rats. The animals were then observed for signs of
toxicity and mortality over a 14-day period. A full necropsy would be performed on all animals at
the end of the observation period. The lack of mortality at this high dose level establishes the
LD50 as being greater than 5000 mg/kg.
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Skin Irritation and Sensitization

« [rritation: Neryl propionate is not considered to be a skin irritant. In a human patch test
involving 25 volunteers, a 4% solution of neryl propionate did not cause irritation. Another
study reported that a 6% solution produced no irritation.[4]

o Sensitization: While one human study showed no sensitization from a 6% solution, the
Research Institute for Fragrance Materials (RIFM) has evaluated the closely related
analogue, geranyl propionate, and considers it a potential skin sensitizer based on a weight
of evidence approach.[4][7] Using a Quantitative Risk Assessment (QRA) methodology, a No
Expected Sensitization Induction Level (NESIL) of 5000 pg/cm? was established for geranyl
propionate, which is considered applicable for risk assessment purposes.[7]

Experimental Protocol: Human Repeat Insult Patch Test (HRIPT) The HRIPT is a standard
method to assess the skin sensitization potential of a substance in humans. It consists of two
distinct phases.
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post-application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Neryl propionate safety and toxicity data]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b089702#neryl-
propionate-safety-and-toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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